4-chloro-N-(cyclopropylmethyl)-3-fluoroaniline
Overview
Description
4-Chloro-N-(cyclopropylmethyl)-3-fluoroaniline, commonly referred to as 4-CN-3-FA, is a synthetic organic compound and a derivative of aniline. Its molecular formula is C8H10ClFN and its molecular weight is 176.6 g/mol. 4-CN-3-FA is a colorless liquid with a boiling point of 166°C and a melting point of -77°C. It is insoluble in water but soluble in ethanol, ethyl acetate, and other organic solvents.
Scientific Research Applications
Cytochrome P-450 Catalyzed Reactions
4-chloro-N-(cyclopropylmethyl)-3-fluoroaniline has been utilized in the study of cytochrome P-450 catalyzed reactions. This compound serves as a probe to understand the mechanism of monoamine oxidase (MAO) and cytochrome P-450 (cP-450) catalyzed reactions . The N-cyclopropyl amines, such as this compound, are particularly useful for studying the electron transfer processes involved in these enzymatic reactions.
Monoamine Oxidase Catalyzed Reactions
The compound’s N-cyclopropyl group makes it a valuable tool for probing the mechanism of amine oxidations by monoamine oxidase (MAO). It helps in understanding the pathway of oxidation and the role of hydrogen atom transfer in these biological processes .
Density Functional Theory (DFT) Studies
This compound is also significant in theoretical chemistry, where it is used in density functional theory (DFT) studies to model and predict the behavior of similar molecules in various chemical reactions, such as Cα–H hydroxylation catalyzed by cytochrome P450 .
properties
IUPAC Name |
4-chloro-N-(cyclopropylmethyl)-3-fluoroaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClFN/c11-9-4-3-8(5-10(9)12)13-6-7-1-2-7/h3-5,7,13H,1-2,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDCUXRMTHICERZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CNC2=CC(=C(C=C2)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N-(cyclopropylmethyl)-3-fluoroaniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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